10-(Triphenylen-2-yl)-10H-phenoxazine
Description
10-(Triphenylen-2-yl)-10H-phenoxazine is a donor-acceptor (D-A) structured compound featuring a phenoxazine donor unit and a triphenylene-based acceptor. Phenoxazine derivatives are widely studied for their strong electron-donating properties and rigid planar structures, which facilitate intramolecular charge transfer (ICT) and thermally activated delayed fluorescence (TADF) in optoelectronic applications . The triphenylene moiety enhances π-conjugation and thermal stability, making this compound suitable for organic light-emitting diodes (OLEDs) and other organic electronic devices.
Properties
Molecular Formula |
C30H19NO |
|---|---|
Molecular Weight |
409.5 g/mol |
IUPAC Name |
10-triphenylen-2-ylphenoxazine |
InChI |
InChI=1S/C30H19NO/c1-2-11-23-21(9-1)22-10-3-4-12-24(22)26-19-20(17-18-25(23)26)31-27-13-5-7-15-29(27)32-30-16-8-6-14-28(30)31/h1-19H |
InChI Key |
SQSFXWRQTQWSDB-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C2C(=C1)C3=C(C=C(C=C3)N4C5=CC=CC=C5OC6=CC=CC=C64)C7=CC=CC=C27 |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Observations:
Acceptor Impact on Photophysics: PXZ-TRZ exhibits the highest external quantum efficiency (EQE = 12.5%) due to its strong triazine acceptor, which reduces the singlet-triplet energy gap (ΔEST = 0.07 eV) and enhances reverse intersystem crossing (RISC) . Triphenylene-based derivatives (e.g., the target compound) likely show red-shifted emission (λem ~540 nm) compared to benzothiazole (BT) or azaborininoquinoline (BNP-PX) analogs, owing to extended π-conjugation .
Thermal Stability :
- PXZ-TRZ and the target compound demonstrate superior thermal stability (>300°C), critical for OLED device longevity .
Challenges and Opportunities
- Trade-offs : While triazine and triphenylene acceptors enhance efficiency, their synthetic complexity (e.g., requiring palladium catalysts) increases production costs .
- Future Directions : Hybridizing triphenylene with stronger acceptors (e.g., diphenyltriazine) could further reduce ΔEST and improve TADF performance.
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